Cas no 1846-68-0 (2-Octynal)
2-Octynal structure
Product Name:2-Octynal
CAS No:1846-68-0
MF:C8H12O
MW:124.180282592773
CID:186081
PubChem ID:24856546
Update Time:2025-04-19
2-Octynal Chemical and Physical Properties
Names and Identifiers
-
- 2-Octynal
- oct-2-ynal
- 2-octyn-1-al
- 2-octynaldehyde
- oct-2-yn-al
- 2-OCTYNAL 97
- 2-Octynal 97%
- AKOS024386546
- CHEMBL4064400
- Amylpropiolaldehyd
- 1846-68-0
- DUUGWLGPIZCNLM-UHFFFAOYSA-N
- DTXSID10171593
- J-011832
- SCHEMBL477611
- STR05446
- EINECS 217-427-5
- NS00046539
- 2-Octynal, 97%
-
- MDL： MFCD00134098
- Inchi： 1S/C8H12O/c1-2-3-4-5-6-7-8-9/h8H,2-5H2,1H3
- InChI Key： DUUGWLGPIZCNLM-UHFFFAOYSA-N
- SMILES： O=CC#CCCCCC
Computed Properties
- Exact Mass: 124.08900
- Monoisotopic Mass: 124.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.8
Experimental Properties
- Density: 0.871 g/mL at 25 °C(lit.)
- Melting Point: 8.5°C (estimate)
- Boiling Point: 74-76 °C/15 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:154.4°F
Degrees Celsius:68°C - Refractive Index: n20/D 1.454(lit.)
- PSA: 17.07000
- LogP: 1.76900
2-Octynal Customs Data
- HS CODE：2912190090
- Customs Data：
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Octynal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03298-5g |
2-Octynal |
1846-68-0 | 97% | 5g |
¥2258.0 | 2024-07-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 273643-5G |
2-Octynal |
1846-68-0 | 5g |
¥1766.02 | 2023-12-09 | ||
| A2B Chem LLC | AB62871-5g |
2-Octynal |
1846-68-0 | 97% | 5g |
$398.00 | 2024-04-20 | |
| Aaron | AR003IIR-1g |
2-Octynal |
1846-68-0 | 97% | 1g |
$177.00 | 2025-02-10 |
2-Octynal Related Literature
-
1. Synthesis of linoleic acid with chiral isotopic labelling at a flanking and a medial allylic methylene: the (8R,9Z,12Z)-[8-2H] and (11R,9Z,12Z)-[11-2H]-stereoisomers, and (Z)-[2,2-2H2]non-3-enalLeslie Crombie,Andrew D. Heavers J. Chem. Soc. Perkin Trans. 1 1992 1929
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2. 1,7-Asymmetric induction of chirality in a Mukaiyama aldol reaction using π-allyltricarbonyliron lactone complexes: highly diastereoselective synthesis of α-substituted β-hydroxy carbonyl compoundsSteven V. Ley,Edward A. Wright J. Chem. Soc. Perkin Trans. 1 2000 1677
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R. E. Atkinson,R. F. Curtis,D. M. Jones,J. A. Taylor J. Chem. Soc. C 1969 2173
-
4. Amides of vegetable origin. Part V. Stereochemistry of conjugated dienesL. Crombie J. Chem. Soc. 1955 1007
-
5. An iridium–SPO complex as bifunctional catalyst for the highly selective hydrogenation of aldehydesIsrael Cano,Luis M. Martínez-Prieto,Laure Vendier,Piet W. N. M. van Leeuwen Catal. Sci. Technol. 2018 8 221
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